CID 25022201
Description
CID 25022201 is a compound registered in the PubChem database, a widely recognized repository for chemical structures and biological activities. Based on contextual references to other CIDs (e.g., oscillatoxin derivatives in ), this compound may belong to a class of bioactive natural products or synthetic analogs. However, the absence of explicit structural or functional data in the evidence necessitates cautious interpretation.
Properties
InChI |
InChI=1S/C4H12N.BH3/c1-5(2,3)4;/h1-4H3;1H3/q+1;-1 |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZTPMLBPPUXPHC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[BH3-].C[N+](C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H15BN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
87.98 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
The comparison focuses on structurally or functionally related compounds from the evidence, highlighting key similarities and differences.
Table 1: Structural and Functional Comparison of CID 25022201 and Related Compounds
Key Findings :
Analytical Challenges: The compound with molecular formula C21H28NO10S () exemplifies the importance of spectroscopic data (e.g., NMR, HRMS) for structural elucidation, which is absent for this compound .
Table 2: Analytical Techniques for Compound Characterization
Q & A
Q. How should I handle conflicting ethical guidelines when studying this compound in international collaborations?
- Methodological Answer : Align protocols with the strictest regulatory standards (e.g., OECD guidelines for chemical safety). Document approvals from all institutional review boards (IRBs) and ensure material transfer agreements (MTAs) cover intellectual property and data-sharing terms .
Tables for Quick Reference
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
